![molecular formula C20H26N2OS B3946302 2-[4-[(2E)-3-phenyl-2-propen-1-yl]-1-(2-thienylmethyl)-2-piperazinyl]ethanol](/img/structure/B3946302.png)
2-[4-[(2E)-3-phenyl-2-propen-1-yl]-1-(2-thienylmethyl)-2-piperazinyl]ethanol
Overview
Description
2-[4-[(2E)-3-phenyl-2-propen-1-yl]-1-(2-thienylmethyl)-2-piperazinyl]ethanol is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as TTP488 and is a novel small molecule antagonist of the receptor for advanced glycation end products (RAGE).
Scientific Research Applications
TTP488 has been extensively studied for its potential therapeutic applications in various diseases such as Alzheimer's disease, diabetes, and cancer. In Alzheimer's disease, TTP488 has been shown to reduce the accumulation of amyloid-beta plaques and improve cognitive function in animal models. In diabetes, TTP488 has been shown to reduce inflammation and improve insulin sensitivity. In cancer, TTP488 has been shown to inhibit tumor growth and metastasis.
Mechanism of Action
TTP488 acts as an antagonist of 2-[4-[(2E)-3-phenyl-2-propen-1-yl]-1-(2-thienylmethyl)-2-piperazinyl]ethanol, a receptor that is involved in the pathogenesis of various diseases. This compound is known to bind to advanced glycation end products (AGEs), which are formed as a result of the non-enzymatic reaction between reducing sugars and proteins. The binding of this compound to AGEs leads to the activation of various signaling pathways that result in inflammation, oxidative stress, and tissue damage. TTP488 blocks the binding of this compound to AGEs, thereby reducing the downstream effects of this compound activation.
Biochemical and Physiological Effects
TTP488 has been shown to have various biochemical and physiological effects in animal models. In Alzheimer's disease, TTP488 has been shown to reduce the levels of amyloid-beta plaques and tau protein, which are hallmarks of the disease. TTP488 has also been shown to improve cognitive function and reduce neuroinflammation. In diabetes, TTP488 has been shown to reduce inflammation, oxidative stress, and improve insulin sensitivity. In cancer, TTP488 has been shown to inhibit tumor growth and metastasis by reducing angiogenesis and inducing apoptosis.
Advantages and Limitations for Lab Experiments
One of the advantages of TTP488 is its specificity for 2-[4-[(2E)-3-phenyl-2-propen-1-yl]-1-(2-thienylmethyl)-2-piperazinyl]ethanol, which makes it a useful tool for studying the role of this compound in various diseases. TTP488 has also been shown to have good pharmacokinetic properties, which make it suitable for in vivo studies. However, one of the limitations of TTP488 is its poor solubility, which can make it challenging to administer in certain experimental settings.
Future Directions
There are several future directions for the research on TTP488. One of the areas of interest is the development of TTP488 analogs with improved solubility and potency. Another area of interest is the investigation of the potential therapeutic applications of TTP488 in other diseases such as cardiovascular disease and inflammatory bowel disease. Additionally, the mechanisms underlying the effects of TTP488 on cognitive function and neuroinflammation in Alzheimer's disease are still not fully understood and require further investigation.
Conclusion
TTP488 is a novel small molecule antagonist of 2-[4-[(2E)-3-phenyl-2-propen-1-yl]-1-(2-thienylmethyl)-2-piperazinyl]ethanol that has shown promising therapeutic potential in various diseases such as Alzheimer's disease, diabetes, and cancer. Its specificity for this compound and good pharmacokinetic properties make it a useful tool for studying the role of this compound in disease pathogenesis. However, its poor solubility is a limitation that needs to be addressed. Further research on TTP488 and its analogs is needed to fully understand its mechanisms of action and potential therapeutic applications.
properties
IUPAC Name |
2-[4-[(E)-3-phenylprop-2-enyl]-1-(thiophen-2-ylmethyl)piperazin-2-yl]ethanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2OS/c23-14-10-19-16-21(11-4-8-18-6-2-1-3-7-18)12-13-22(19)17-20-9-5-15-24-20/h1-9,15,19,23H,10-14,16-17H2/b8-4+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIWFYVRZNQCJGD-XBXARRHUSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(CN1CC=CC2=CC=CC=C2)CCO)CC3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C(CN1C/C=C/C2=CC=CC=C2)CCO)CC3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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